Cas no 1135283-08-7 (5-Bromo-2-ethynylpyrimidine)

5-Bromo-2-ethynylpyrimidine is a versatile heterocyclic compound featuring both bromo and ethynyl functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical research. The bromo substituent facilitates cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the ethynyl group enables further functionalization via click chemistry or cycloaddition reactions. This compound is particularly useful in the development of pyrimidine-based scaffolds for drug discovery, agrochemicals, and materials science. Its high reactivity and selectivity make it a preferred choice for constructing complex molecular architectures. The compound is typically handled under inert conditions due to the sensitivity of the ethynyl group.

5-Bromo-2-ethynylpyrimidine structure

Product Name:5-Bromo-2-ethynylpyrimidine

CAS No:1135283-08-7

MF:C₆H₃BrN₂

MW:183.005419969559

MDL:MFCD11840983

CID:827854

PubChem ID:40148038

Update Time:2025-10-08

5-Bromo-2-ethynylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-ethynylpyrimidine
- bromoethynylpyrimidine
- 5-Bromo-2-ethynyl-1,3-diazine
- (5-Bromopyrimidin-2-yl)acetylene
- 2307AA
- SBB089982
- FCH923175
- AB64558
- RP10973
- OR43606
- AX8196330
- 2-Bromo-5-ethynyl-pyrazine
- MDL： MFCD11840983
- Inchi： 1S/C6H3BrN2/c1-2-6-8-3-5(7)4-9-6/h1,3-4H
- InChI Key： ZHOLVGVOMDUCDY-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C#C)N=C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 129
Topological Polar Surface Area: 25.8

Experimental Properties

Density: 1.72±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 127-128°
Boiling Point: 295.8±32.0℃ at 760 mmHg
Solubility: Very slightly soluble (0.88 g/l) (25 º C),

5-Bromo-2-ethynylpyrimidine Security Information

HazardClass：IRRITANT

5-Bromo-2-ethynylpyrimidine Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WI201-100mg	5-Bromo-2-ethynylpyrimidine	1135283-08-7	95+%	100mg	1407CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WI201-250mg	5-Bromo-2-ethynylpyrimidine	1135283-08-7	95+%	250mg	2966CNY	2021-05-07
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